Cas no 65180-31-6 (4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate)
65180-31-6 structure
Product Name:4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
CAS No:65180-31-6
MF:C9H14N2O3S
MW:230.284060955048
CID:6640981
PubChem ID:102200297
Update Time:2024-01-29
4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 4-(1-vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
- 3-Vinyl-1-(4-sulfobutyl)-1H-imidaZolium, inner salt
- SCHEMBL23628811
- 65180-31-6
- 4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
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- Inchi: 1S/C9H14N2O3S/c1-2-10-6-7-11(9-10)5-3-4-8-15(12,13)14/h2,6-7,9H,1,3-5,8H2
- InChI Key: PUJZOBQTIAOUQR-UHFFFAOYSA-N
- SMILES: S(CCCC[N+]1C=CN(C=C)C=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 230.07251349g/mol
- Monoisotopic Mass: 230.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 74.4Ų
4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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